Cas no 1283853-25-7 (6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine)

• Product Name: 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine
• CAS No: 1283853-25-7
• MF: C₁₃H₁₂F₃N₃
• MW: 267.24969291687
• CID: 5310705
• PubChem ID: 62880980
• Update Time: 2025-06-08

6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-4-pyrimidinamine
• AKOS012177266
• Z1033265210
• 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine
• 1283853-25-7
• F6755-4970

• Inchi： 1S/C13H12F3N3/c1-9-6-12(19-8-18-9)17-7-10-4-2-3-5-11(10)13(14,15)16/h2-6,8H,7H2,1H3,(H,17,18,19)
• InChI Key： KKFXWQUVMSACMK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC1C=C(C)N=CN=1)(F)F

Computed Properties

• Exact Mass: 267.09833188g/mol
• Monoisotopic Mass: 267.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 349.6±37.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine

Recent Advances in the Study of 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine (CAS: 1283853-25-7)

The compound 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine (CAS: 1283853-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative, characterized by a trifluoromethylphenylmethyl substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its synthesis, pharmacological properties, and interactions with biological targets, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's role as a kinase inhibitor. Preliminary studies have demonstrated that 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine exhibits selective inhibition against certain protein kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. This selectivity suggests potential applications in targeted cancer therapies, where kinase inhibitors are already a cornerstone of treatment. Researchers have employed molecular docking and kinetic assays to characterize the binding affinity and inhibitory potency of this compound, revealing insights into its structure-activity relationship (SAR).

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have shown favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Advanced formulation strategies, such as nanoparticle encapsulation and prodrug design, are being explored to enhance its therapeutic efficacy. These efforts are supported by computational modeling and in vitro assays, which provide a foundation for further preclinical development.

The synthetic route to 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine has also been refined in recent work. Researchers have developed more efficient and scalable methods for its preparation, leveraging modern catalytic techniques and green chemistry principles. These advancements not only improve the accessibility of the compound for further study but also reduce the environmental impact of its production. Detailed spectroscopic and chromatographic analyses have confirmed the high purity and structural integrity of the synthesized material, ensuring reliable results in subsequent biological assays.

Looking ahead, the potential applications of 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine extend beyond oncology. Emerging evidence suggests its utility in inflammatory and neurodegenerative diseases, where kinase modulation plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, with the goal of translating laboratory findings into clinical benefits. As the body of research grows, this compound is poised to become a valuable tool in the development of next-generation therapeutics.

In conclusion, 6-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}pyrimidin-4-amine represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted properties and therapeutic potential underscore the importance of continued research in this area. Future studies will likely focus on optimizing its pharmacological profile, expanding its therapeutic indications, and overcoming current limitations. For researchers in the chemical biology and medicinal chemistry fields, this compound offers a rich opportunity to contribute to the advancement of drug discovery and development.